Cas no 921559-09-3 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-phenylethane-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-phenylethane-1-sulfonamide
• CAS No: 921559-09-3
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 5759608
• PubChem ID: 41159421
• Update Time: 2025-07-09

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 921559-09-3
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-phenylethanesulfonamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-phenylethanesulfonamide
• AKOS024629416
• F2217-0155
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-phenylethane-1-sulfonamide
• Benzeneethanesulfonamide, N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-
• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-phenylethane-1-sulfonamide

• Inchi： 1S/C20H21N3O4S2/c1-2-28(24,25)20-13-12-19(21-22-20)17-8-10-18(11-9-17)23-29(26,27)15-14-16-6-4-3-5-7-16/h3-13,23H,2,14-15H2,1H3
• InChI Key： FBIUKIFWIKRPEP-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(NC1C=CC(=CC=1)C1=CC=C(N=N1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 702.7±70.0 °C(Predicted)
• pka: 6.97±0.10(Predicted)

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2-phenylethane-1-sulfonamide

N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2-phenylethane-1-sulfonamide (CAS No. 921559-09-3): A Comprehensive Overview

The compound N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2-phenylethane-1-sulfonamide, identified by the CAS registry number 921559-09-3, represents a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and synthetic versatility. The molecule's structure incorporates a pyridazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms, along with ethanesulfonyl and phenylethylsulfonamide groups, contributing to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the efficiency of synthesizing CAS No. 921559-09-3 but also opened avenues for exploring its potential applications in drug discovery and materials science. The integration of pyridazine moieties into sulfonamide frameworks has been a focal point of research due to their promising pharmacological profiles, including anti-inflammatory, antitumor, and antimicrobial activities.

One of the most compelling aspects of N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2-phenylethane-1-sulfonamide is its ability to act as a versatile scaffold for further chemical modifications. Researchers have demonstrated that substituting the ethanesulfonyl group with other electron-withdrawing or donating groups can significantly alter the compound's physicochemical properties, paving the way for tailored applications. For instance, recent studies have highlighted its potential as a lead compound in the development of novel kinase inhibitors, a critical area in oncology research.

In terms of pharmacokinetics, the compound exhibits favorable absorption and distribution properties, making it an attractive candidate for oral drug delivery systems. Preclinical studies have shown that CAS No. 921559-09-3 demonstrates minimal toxicity at therapeutic concentrations, which is a crucial factor for its consideration in clinical trials. Furthermore, its stability under physiological conditions ensures sustained release and prolonged efficacy, enhancing its therapeutic potential.

The synthesis of N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2-phenylethane-1-sulfonamide involves a multi-step process that begins with the preparation of the pyridazine derivative followed by sequential sulfonation and amidation reactions. The use of high-yielding intermediates and optimized reaction conditions has significantly streamlined the synthesis pathway, reducing production costs and improving scalability. This has made the compound more accessible for both academic and industrial research.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile are areas of active investigation. Initial assessments suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further studies are required to fully understand its long-term ecological impact and ensure sustainable practices in its production and application.

In conclusion, N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2-phenylethane-1-sulfonamide (CAS No. 921559-09-) stands as a prime example of how advancements in synthetic chemistry can yield compounds with multifaceted applications. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in contemporary drug discovery efforts. As research continues to unravel its full potential, this compound is poised to make significant contributions to various scientific domains.